Cas no 480424-70-2 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate)
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate is a boronic ester derivative widely used as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the dioxaborolane group enhances stability and handling under ambient conditions, while the acetate moiety offers additional reactivity for further functionalization. This compound is valued for its high purity and consistent performance in palladium-catalyzed transformations, making it suitable for pharmaceutical and materials science applications. Its structural features facilitate efficient coupling with aryl halides, enabling the synthesis of complex biaryl structures. Proper storage under inert conditions ensures long-term stability and optimal reactivity.
480424-70-2 structure
Product Name:4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
CAS No:480424-70-2
MF:C14H19BO4
MW:262.109264612198
MDL:MFCD03453060
CID:819851
PubChem ID:24880534
Update Time:2025-10-16
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate Chemical and Physical Properties
Names and Identifiers
-
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
- [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] acetate
- 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
- 4-Acetoxyphenylboronic acid, pinacol ester
- 2-(4-Acetoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- BM048
- o-AcOC6H4Bpin
- 4-Acetoxyphenylboronic Acid Pinacol Ester
- AB15490
- SCHEMBL311872
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-phenylacetate
- DTXSID80378830
- KHBAJCWEQNVCSN-UHFFFAOYSA-N
- 4-(4,4,5,5-tetramethyl-1,3-dioxaborolan-2-yl)phenyl acetate
- AKOS015894332
- SY057168
- 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYLACETATE
- AS-2793
- CS-W000940
- MFCD03453060
- T3224
- (4-ACETOXYPHENYL)BORONIC ACID PINACOL ESTER
- 4-Acetoxyphenylboronic acid pinacol ester, 97%
- 4-Acetoxybenzeneboronic acid pinacol ester
- 480424-70-2
- AC-33904
- DB-016033
-
- MDL： MFCD03453060
- Inchi： 1S/C14H19BO4/c1-10(16)17-12-8-6-11(7-9-12)15-18-13(2,3)14(4,5)19-15/h6-9H,1-5H3
- InChI Key： KHBAJCWEQNVCSN-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)OC(C)=O)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 262.13800
- Monoisotopic Mass: 262.138
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 44.8A^2
Experimental Properties
- Color/Form: solid
- Density: 1.08
- Melting Point: 64.0 to 68.0 deg-C
- Boiling Point: 351.9℃ at 760 mmHg
- Flash Point: 166.6 °C
- PSA: 44.76000
- LogP: 1.91110
- Solubility: Not determined
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Store at room temperature
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB144288-1 g |
4-Acetoxyphenylboronic acid pinacol ester, 97%; . |
480424-70-2 | 97% | 1 g |
€116.70 | 2023-07-20 | |
| abcr | AB144288-5 g |
4-Acetoxyphenylboronic acid pinacol ester, 97%; . |
480424-70-2 | 97% | 5 g |
€291.00 | 2023-07-20 | |
| abcr | AB144288-10 g |
4-Acetoxyphenylboronic acid pinacol ester, 97%; . |
480424-70-2 | 97% | 10 g |
€457.00 | 2023-07-20 | |
| abcr | AB144288-25 g |
4-Acetoxyphenylboronic acid pinacol ester, 97%; . |
480424-70-2 | 97% | 25 g |
€789.00 | 2023-07-20 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R009717-1g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate |
480424-70-2 | 97% | 1g |
￥30 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R009717-5g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate |
480424-70-2 | 97% | 5g |
￥74 | 2024-05-23 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A54250-1g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate |
480424-70-2 | 95% | 1g |
¥28.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A54250-5g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate |
480424-70-2 | 95% | 5g |
¥82.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A54250-25g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate |
480424-70-2 | 95% | 25g |
¥372.0 | 2023-09-08 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A120024-200mg |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate |
480424-70-2 | 97% | 200mg |
¥29.90 | 2023-09-04 |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
480424-70-2 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate) Related Products
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